Cas no 1807005-66-8 (5-(Aminomethyl)-2-(difluoromethyl)-3-hydroxypyridine-4-acetonitrile)

• Product Name: 5-(Aminomethyl)-2-(difluoromethyl)-3-hydroxypyridine-4-acetonitrile
• CAS No: 1807005-66-8
• MF: C₉H₉F₂N₃O
• MW: 213.184068441391
• CID: 4888930
• Update Time: 2025-05-21

5-(Aminomethyl)-2-(difluoromethyl)-3-hydroxypyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-2-(difluoromethyl)-3-hydroxypyridine-4-acetonitrile

• Inchi： 1S/C9H9F2N3O/c10-9(11)7-8(15)6(1-2-12)5(3-13)4-14-7/h4,9,15H,1,3,13H2
• InChI Key： RSAOGPFAXFQECW-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(CC#N)C(=CN=1)CN)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: -0.3
• Topological Polar Surface Area: 82.9

Additional information on 5-(Aminomethyl)-2-(difluoromethyl)-3-hydroxypyridine-4-acetonitrile

Comprehensive Guide to 5-(Aminomethyl)-2-(difluoromethyl)-3-hydroxypyridine-4-acetonitrile (CAS No. 1807005-66-8)

5-(Aminomethyl)-2-(difluoromethyl)-3-hydroxypyridine-4-acetonitrile (CAS No. 1807005-66-8) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. This pyridine derivative features a unique combination of functional groups, including aminomethyl, difluoromethyl, and hydroxyl moieties, making it a valuable intermediate for drug discovery and material science applications.

The molecular structure of 5-(Aminomethyl)-2-(difluoromethyl)-3-hydroxypyridine-4-acetonitrile offers multiple reactive sites for chemical modifications. Researchers are particularly interested in its potential as a building block for kinase inhibitors and antimicrobial agents, addressing current healthcare challenges like antibiotic resistance. The difluoromethyl group enhances metabolic stability, a key consideration in modern drug design.

Recent studies highlight the compound's utility in developing novel heterocyclic compounds with improved bioavailability. Its pyridine core structure aligns with trending research in fragment-based drug discovery, where small molecular fragments are optimized into lead compounds. The presence of both hydrogen bond donor and acceptor sites makes it particularly valuable for targeting protein-protein interactions.

In material science, 5-(Aminomethyl)-2-(difluoromethyl)-3-hydroxypyridine-4-acetonitrile serves as a precursor for functionalized polymers with potential applications in organic electronics. The cyano group enables conjugation with various substrates, while the hydroxyl functionality permits further derivatization. These properties are being explored for next-generation OLED materials and conductive polymers.

The synthesis of CAS 1807005-66-8 typically involves multi-step organic transformations, with recent improvements focusing on greener chemistry approaches. Researchers are investigating catalytic methods to reduce waste and improve yields, responding to the pharmaceutical industry's growing emphasis on sustainable manufacturing practices.

Analytical characterization of 5-(Aminomethyl)-2-(difluoromethyl)-3-hydroxypyridine-4-acetonitrile employs advanced techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, crucial for research applications. The difluoromethyl proton signals show characteristic splitting patterns in ¹⁹F NMR, serving as a diagnostic tool for quality control.

Market demand for specialty pyridine derivatives like this compound continues to grow, driven by pharmaceutical R&D investments. The global market for pharmaceutical intermediates is projected to expand significantly, with fluorinated compounds representing a particularly fast-growing segment due to their enhanced biological activity and stability.

Storage and handling of 5-(Aminomethyl)-2-(difluoromethyl)-3-hydroxypyridine-4-acetonitrile require standard laboratory precautions. While not classified as hazardous, it should be stored in airtight containers under inert atmosphere to maintain stability. The compound demonstrates good solubility in polar organic solvents, facilitating its use in various synthetic applications.

Future research directions for CAS 1807005-66-8 include exploring its potential in targeted drug delivery systems and as a ligand in catalytic processes. The compound's modular structure allows for diverse modifications, making it a versatile tool for medicinal chemistry and materials science innovation.

For researchers seeking high-purity pyridine derivatives, 5-(Aminomethyl)-2-(difluoromethyl)-3-hydroxypyridine-4-acetonitrile represents an important addition to the toolbox of synthetic intermediates. Its unique combination of functional groups continues to inspire novel applications across multiple scientific disciplines.